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Compound of Interest

Compound Name: Methyl alpha-D-glucopyranoside

Cat. No.: B013700

For Immediate Reference: Methyl alpha-D-glucopyranoside is broadly classified as a non-
hazardous material for disposal, though it can cause skin, eye, and respiratory irritation. Always
consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

This guide provides detailed procedures for the proper disposal of methyl alpha-D-
glucopyranoside, ensuring the safety of laboratory personnel and compliance with
environmental regulations. While not typically classified as hazardous waste under the
Resource Conservation and Recovery Act (RCRA), its irritant properties necessitate careful

handling and disposal.

Key Data for Methyl alpha-D-glucopyranoside

The following table summarizes essential data for methyl alpha-D-glucopyranoside, pertinent
to its safe handling and disposal.
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Property Value Source
Chemical Formula C7H1406 [1112]
Molecular Weight 194.18 g/mol [1][2]
Appearance White crystalline powder [11[3]
Melting Point 169 - 173 °C [3]
Boiling Point 200 °C @ 0.2 mmHg [3]

GHS Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[4]

GHS Precautionary

P261 (Avoid breathing dust),
P280 (Wear protective
gloves/eye protection), P501

[4]

Statements (Dispose of contents/container
to an approved waste disposal
plant)
Generally Not a Listed or
RCRA Classification Characteristic Hazardous [5][6]

Waste

EPA Safer Choice

Verified to be of low concern
based on experimental and
modeled data

[5]

Experimental Protocols: Disposal Procedure

This protocol outlines the step-by-step process for the safe disposal of methyl alpha-D-

glucopyranoside from a laboratory setting. This procedure is based on a conservative

approach that respects the chemical's irritant properties despite its non-hazardous waste

classification.

1. Personal Protective Equipment (PPE) Assessment:
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» Before handling, ensure proper PPE is worn as specified in the Safety Data Sheet (SDS).
This includes:

[e]

Safety glasses or goggles.

o

Chemical-resistant gloves (e.g., nitrile).

A standard lab coat.

[¢]

o

If handling large quantities or if dust is likely to be generated, consider using a dust mask
or working in a well-ventilated area.

2. Waste Characterization and Segregation:

o Uncontaminated Solid Waste: Pure, uncontaminated methyl alpha-D-glucopyranoside
should be collected in a designated waste container.

» Contaminated Solid Waste: Any items grossly contaminated with the powder (e.g., weigh
boats, paper towels from a spill) should be collected along with the chemical waste.

o Empty Containers: Containers that held methyl alpha-D-glucopyranoside must be "RCRA
empty.” For a solid, this means no material remains that can be feasibly removed. The
container should be triple-rinsed with a suitable solvent (e.g., water, if appropriate for the
subsequent use of the container). The rinsate must be collected and disposed of as chemical
waste. Deface the label of the empty container before placing it in the regular trash or glass
recycling, as per your institution's policy.[6]

e Solutions: Aqueous solutions of methyl alpha-D-glucopyranoside should be collected as
non-hazardous chemical waste. Do not pour solutions down the drain without explicit
approval from your institution's EHS department.[4][7]

3. Waste Accumulation and Labeling:

e Collect solid methyl alpha-D-glucopyranoside waste in a chemically compatible, sealable
container (e.g., a wide-mouth plastic jar with a screw-top lid).
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e The container must be located at or near the point of generation in what is known as a
Satellite Accumulation Area (SAA).[8]

o Label the waste container clearly. While it may not be federally classified as "Hazardous
Waste," institutional policies for non-hazardous chemical waste often require similar labeling
standards to ensure safety and proper routing. The label should include:

[e]

The words "Non-Hazardous Waste" or as directed by your EHS office.

[e]

The full chemical name: "Methyl alpha-D-glucopyranoside.”

o

An indication of the hazard (e.g., "Irritant”).

The date accumulation started.

[¢]

4. Disposal and Removal:

» Once the container is full or ready for disposal, arrange for a pickup by your institution's EHS
or hazardous waste management group.

» Follow your facility's specific procedures for requesting a waste pickup. This often involves
an online form or a direct call to the EHS department.

e The EHS department will transport the waste from the SAA to a Central Accumulation Area
(CAA) for consolidation and shipment to an approved waste disposal facility.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
alpha-D-glucopyranoside.
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Start:
Methyl alpha-D-glucopyranoside
for Disposal

Initial Adsessment

Is the material pure or
contaminated with hazardous
substances (e.g., solvents, heavy metals)?

Is it a solid or an

aqueous solution?

Solid Solution

Cdntaminated

Handling & Collection

Collect in a designated Collect in a designated Collect in a designated
NON-HAZARDOUS SOLID |- NON-HAZARDOUS LIQUID HAZARDOUS WASTE container.
WASTE container. WASTE container. Follow hazardous waste protocols.

Labeling
A A

Label container with:
- 'Non-Hazardous Waste'
B - 'Methyl alpha-D-glucopyranoside’
- Hazard: 'Irritant’
- Accumulation Start Date

Final Disposal

Contact Environmental Health &

Safety (EHS) for pickup.

Click to download full resolution via product page

Caption: Disposal decision workflow for methyl alpha-D-glucopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Methyl alpha-D-glucopyranoside: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013700#methyl-alpha-d-glucopyranoside-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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